Lithium tris[(3-ethyl-3-pentyl)oxy]aluminohydride
Overview
Description
Lithium tris[(3-ethyl-3-pentyl)oxy]aluminohydride is a useful research compound. Its molecular formula is C21H46AlLiO3 and its molecular weight is 380.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Selective Reduction of Ketones
Lithium tris[(3-ethyl-3-pentyl)oxy]aluminohydride demonstrates significant potential in the selective reduction of various cyclic, bicyclic, and open-chain Cram type ketones. This has been exemplified by Boireau, Deberly, and Toneva (1993), who synthesized a highly hindered lithium trialkoxyaluminum hydride variant for this purpose, achieving quantitative and highly stereoselective reduction outcomes (Boireau, Deberly, & Toneva, 1993).
Potential in Electrolyte Application
Research by Tsujioka et al. (2004) indicates that lithium salts of tris- and tetrakis(polyfluoroalkoxy)aluminate superweak anions, similar in composition, could serve as potential electrolytes in primary and secondary lithium batteries. Their study showcases the conductivity and electrochemical stabilities of these compounds, highlighting their suitability for battery applications (Tsujioka, Nolan, Takase, Fauber, & Strauss, 2004).
Synthesis of Protected Aspartyl and Glutamyl Aldehyde Derivatives
Paris et al. (1998) have demonstrated that this compound can be effectively used in the reduction of Weinreb amide derivatives into corresponding aldehydes. This facilitates the synthesis of N- and side chain protected aspartyl and glutamyl aldehyde derivatives, contributing significantly to peptide and pseudopeptide syntheses (Paris, Pothion, Heitz, Martinez, & Fehrentz, 1998).
Li-Ion Conductivity in Electrolytes
Sun et al. (2002) explored the use of tris[2H-hexafluoroisopropyl) borate in lithium battery electrolytes, finding significant conductivity enhancement in lithium salts. While not directly this compound, this study reflects the potential of lithium-containing compounds in improving the performance of battery electrolytes (Sun, Lee, Yang, & Mcbreen, 2002).
Application in Lithium Battery Technology
Mukherjee et al. (2016) discuss the use of light alkali metal hydridotriphenylborates, including lithium variants, as catalysts for chemoselective hydroboration of aldehydes and ketones. Their findings indicate the potential application of these compounds in enhancing lithium battery technology (Mukherjee, Osseili, Spaniol, & Okuda, 2016).
properties
IUPAC Name |
lithium;tris(3-ethylpentan-3-yloxy)alumanuide | |
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InChI |
InChI=1S/3C7H15O.Al.Li.H/c3*1-4-7(8,5-2)6-3;;;/h3*4-6H2,1-3H3;;;/q3*-1;+2;+1; | |
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InChI Key |
FXBRQZDWJRAIEB-UHFFFAOYSA-N | |
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Canonical SMILES |
[Li+].CCC(CC)(CC)O[AlH-](OC(CC)(CC)CC)OC(CC)(CC)CC | |
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Molecular Formula |
C21H46AlLiO3 | |
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Molecular Weight |
380.5 g/mol | |
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